Cas no 200422-18-0 (4-Nitrophenyl b-D-galactopyranoside hydrate)

4-Nitrophenyl b-D-galactopyranoside hydrate Properties

Names and Identifiers

• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol hydrate
• 4-Nitrophenyl b-D-galactopyranoside hydrate
• 4-Nitrophenyl beta-D-galactopyranoside
• 200422-18-0
• A814203
• AKOS015897097
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol hydrate
• MFCD00150725
• AS-70033
• 4-Nitrophenyl beta-D-galactopyranoside hydrate, 98%
• beta-D-Galactopyranoside, 4-nitrophenyl, monohydrate (9CI)
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triolhydrate
• 4-Nitrophenyl beta-D-galactopyranoside hydrate
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol;hydrate
• CS-0210644
• 4-Nitrophenyl-beta-D-galactopyranoside hydrate
• P-NITROPHENYL-?-D-GALACTOSIDE HYDRATE
• +Expand

• MDL： MFCD00150725
• InChIKey： KSEGJDPERYLUSV-YOGPMPDXSA-N
• Inchi： 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9+,10+,11-,12-/m1/s1
• SMILES： C1=C(C=CC(=C1)O[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)[N+](=O)[O-].O
• BRN： 92213

Computed Properties

• Exact Mass: 301.08
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 301.08
• Heavy Atom Count: 22
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 145A^2

Experimental Properties

• LogP: -0.70330
• PSA: 145.20000
• Refractive Index: 1.647
• Boiling Point: 582.2ºC at 760 mmHg
• Melting Point: 180-184 ºC
• Flash Point: 305.9ºC
• Color/Form: White powder
• Solubility: Not determined
• Specific Rotation: -84 º (c=0.3, H2O)
• Density: 1.599 g/cm3